Cas no 1805949-12-5 (3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1805949-12-5
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911032
• Update Time: 2025-06-08

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H6F3N3O2/c9-8(10,11)16-7-4(1-12)2-14-5(3-15)6(7)13/h2,15H,3,13H2
• InChI Key： NAXCSNKLHQJYKZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(CO)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 0.8
• Topological Polar Surface Area: 92.2

Additional information on 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805949-12-5)

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805949-12-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as cyano, trifluoromethoxy, and amino, exhibits remarkable potential for applications in drug discovery and material science. Its molecular structure, which includes a hydroxymethyl group at the 2-position, further enhances its reactivity and utility in synthetic chemistry.

The growing interest in 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol is driven by its versatility as a building block for more complex molecules. Researchers are particularly intrigued by its potential role in developing bioactive compounds, especially in the context of central nervous system (CNS) therapeutics and antimicrobial agents. The trifluoromethoxy group, a hallmark of this compound, is known to improve metabolic stability and bioavailability, making it a valuable asset in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol has surged, partly due to their relevance in green chemistry and sustainable synthesis. The compound's cyano group offers a reactive site for further functionalization, enabling the creation of diverse molecular scaffolds. This aligns with the broader trend of structure-activity relationship (SAR) studies, where subtle modifications to a compound's structure can lead to significant changes in its biological activity.

Another area where 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol shows promise is in the development of advanced materials. Its electron-deficient pyridine ring and polar functional groups make it a candidate for use in organic electronics and catalysis. For instance, it could serve as a precursor for ligands in transition metal catalysis, a field that is critical for industrial-scale chemical processes.

The synthesis of 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol typically involves multi-step reactions, including nucleophilic substitution and oxidation. Researchers are increasingly exploring microwave-assisted synthesis and flow chemistry techniques to improve yield and reduce reaction times. These innovations are part of a larger movement toward efficient and scalable synthetic methods, which are essential for meeting the demands of both academia and industry.

From an environmental perspective, the compound's fluorinated components have raised questions about their ecological impact. However, recent studies suggest that 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol can be designed to minimize bioaccumulation and toxicity, aligning with the principles of green chemistry. This is particularly relevant given the increasing regulatory scrutiny on fluorinated organic compounds.

In summary, 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805949-12-5) represents a fascinating intersection of chemical innovation and practical application. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents, advanced materials, and sustainable chemical processes. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of applied chemistry.